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Introduction
Trimethyl trimellitate (TMTM) and other trimellitate esters are synthetic ester base oils that

have carved a significant niche in the formulation of high-performance lubricants, particularly

for high-temperature applications.[1][2][3] Their unique molecular structure, derived from

trimellitic anhydride and various alcohols, imparts a combination of desirable properties

including high thermal and oxidative stability, low volatility, high flash points, and good lubricity.

[1][2][4] These characteristics make them ideal for use in demanding environments where

conventional mineral oils or other synthetic base stocks may fail.

This document provides detailed application notes and experimental protocols for researchers

and formulators interested in utilizing trimethyl trimellitate and related esters in the

development of high-temperature lubricants.

Key Properties and Applications
Trimellitate esters are classified as API Group V base oils and are known for their excellent

performance in a variety of applications.[4] Their primary advantages in high-temperature

lubrication include:
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High Thermal and Oxidative Stability: The aromatic core of the trimellitate molecule provides

inherent stability at elevated temperatures, resisting breakdown and the formation of sludge

and deposits.[2]

Low Volatility: Due to their higher molecular weight and strong intermolecular forces,

trimellitate esters exhibit low vapor pressure, which minimizes lubricant loss through

evaporation at high temperatures.[1][2]

High Flash and Fire Points: This property is crucial for safety in high-temperature operations,

as it reduces the risk of ignition.[1][2]

Good Solvency: Trimellitate esters can effectively dissolve additives and keep combustion

byproducts in suspension, contributing to cleaner engine and system operation.

Good Low-Temperature Fluidity: Despite their high-temperature stability, many trimellitate

esters also possess favorable low-temperature properties, allowing for a wide operating

temperature range.[1][4]

Common applications for lubricants formulated with trimethyl trimellitate and other trimellitate

esters include:

High-temperature chain oils[1][2]

Air compressor oils[1][2]

High- and low-temperature greases[1][2]

Engine oils[1]

Industrial gear oils[2]

Transformer fluids[1]

Data Presentation
The following tables summarize the typical physical and chemical properties of commercially

available trimellitate esters. This data is compiled from various manufacturers to provide a

comparative overview.
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Table 1: Typical Physical Properties of Commercial Trimellitate Esters

Property
TM108 / Priolube™
1941

TM143 / Priolube™
1938

TM306 / Priolube™
1939

Kinematic Viscosity @

40°C, cSt
52 143 306

Kinematic Viscosity @

100°C, cSt
8 13 20.2

Viscosity Index 123 81 73

Pour Point, °C -45 -30 -23

Flash Point, °C >250 >260 280

Acid Value, mg KOH/g ≤ 0.1 ≤ 0.1 0.05

Data compiled from various commercial sources.[2][4]

Table 2: Tribological Performance of Trimellitate Esters (Example Data)

Lubricant Test Conditions
Coefficient of
Friction

Wear Scar
Diameter (mm)

Triisooctyl trimellitate

(TIO)

50N load, 50Hz, 30

min, 75°C
~0.11 ~0.55

Triisodecyl trimellitate

(TID)

50N load, 50Hz, 30

min, 75°C
~0.10 ~0.50

Triisostearyl

trimellitate (TIT)

50N load, 50Hz, 30

min, 75°C
~0.09 ~0.45

This is example data adapted from a research study and should be considered relative

performance under the specified conditions.[5]

Experimental Protocols
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The following are detailed protocols for key experiments to evaluate the performance of high-

temperature lubricants formulated with trimethyl trimellitate.

Protocol 1: Determination of Kinematic Viscosity (ASTM
D445)
Objective: To measure the kinematic viscosity of the lubricant, which is its resistance to flow

under gravity.[6]

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type).

Constant temperature bath with a precision of ±0.02°C.[7]

Stopwatch accurate to 0.1 seconds.

Thermometer.

Procedure:

Select a clean, dry, calibrated viscometer of the appropriate size for the expected viscosity.

Filter the lubricant sample through a fine-mesh screen to remove any particulate matter.

Charge the viscometer with the lubricant sample in the manner dictated by the viscometer

type.

Place the charged viscometer into the constant temperature bath set to the desired test

temperature (e.g., 40°C or 100°C).[8]

Allow the viscometer to equilibrate in the bath for at least 30 minutes to ensure the sample

has reached the test temperature.[7]

Using suction, draw the lubricant up through the capillary tube to a point above the upper

timing mark.

Release the suction and allow the lubricant to flow freely down the capillary.
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Start the stopwatch as the leading edge of the meniscus passes the upper timing mark.

Stop the stopwatch as the leading edge of the meniscus passes the lower timing mark.

Record the flow time in seconds.

Repeat the measurement at least twice. The flow times should be within a specified

tolerance.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer

calibration constant.[9]

Calculation: Kinematic Viscosity (cSt) = Viscometer Constant (cSt/s) × Average Flow Time (s)

Protocol 2: Determination of Flash Point (ASTM D92 -
Cleveland Open Cup)
Objective: To determine the lowest temperature at which the lubricant vapors will ignite when

an ignition source is passed over it.[10]

Apparatus:

Cleveland Open Cup apparatus.[11]

High-temperature thermometer.

Heating source.

Test flame applicator.

Procedure:

Clean and dry the test cup thoroughly.

Fill the test cup with the lubricant sample to the filling mark.

Place the thermometer in the designated holder.
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Apply heat to the cup at a steady rate of 5 to 6°C per minute.[11]

As the temperature rises, apply the test flame across the center of the cup at specified

temperature intervals.

The flash point is the lowest temperature at which the application of the test flame causes

the vapors above the liquid to ignite and a distinct flash is observed.[11]

Record the flash point temperature.

Protocol 3: Evaluation of Wear Preventive
Characteristics (ASTM D4172 - Four-Ball Method)
Objective: To assess the anti-wear properties of the lubricant under sliding contact conditions.

[12]

Apparatus:

Four-Ball Wear Tester.[13]

Steel balls (test specimens).

Microscope for measuring wear scars.

Procedure:

Thoroughly clean the test balls and the test cup with a suitable solvent.

Place three steel balls in the test cup and lock them in place.

Pour the lubricant sample into the cup, ensuring the balls are fully submerged.

Place the fourth ball in the chuck of the test machine.

Assemble the test cup onto the machine and apply the desired load and rotational speed

(e.g., 1200 rpm, 40 kgf load).
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Run the test for a specified duration (e.g., 60 minutes) at a controlled temperature (e.g.,

75°C).

After the test, disassemble the apparatus and clean the three stationary balls.

Measure the diameter of the wear scars on the three stationary balls using a microscope.

Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear

properties.

Protocol 4: Assessment of Rust-Preventing
Characteristics (ASTM D665)
Objective: To evaluate the ability of the lubricant to prevent the rusting of ferrous components in

the presence of water.[14]

Apparatus:

Rust-preventing characteristics test apparatus (beaker, stirrer, test specimen holder).

Polished steel test specimen.

Constant temperature bath.

Procedure:

Place 300 mL of the lubricant sample into the beaker.

Add 30 mL of distilled water or synthetic seawater.[15]

Place the polished steel specimen into the holder and immerse it in the oil-water mixture.

Place the beaker in the constant temperature bath maintained at 60°C.

Stir the mixture for a specified duration, typically 4 or 24 hours.[16][17]

At the end of the test period, remove the steel specimen, wash it with a solvent, and visually

inspect it for any signs of rust.
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Report the result as pass or fail based on the absence or presence of rust.
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Caption: Workflow for formulating and evaluating high-temperature lubricants.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1293766?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metal Surfaces in Contact

Lubricant Film

Moving Surface
Trimethyl Trimellitate

(Base Oil)

Stationary Surface

Protective Boundary Film
(Formed at High Temperature/Pressure)  Reduces Friction

  & Heat

Anti-Wear Additive   Reacts with Surface   Prevents Direct
  Metal-to-Metal

  Contact

  Minimizes Wear

Click to download full resolution via product page

Caption: Conceptual diagram of the high-temperature lubrication mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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